Cas no 60832-07-7 (Urea, (4,5-dimethyl-1H-1,2,3-triazol-1-yl)-)

• Product Name: Urea, (4,5-dimethyl-1H-1,2,3-triazol-1-yl)-
• CAS No: 60832-07-7
• MF: C₅H₉N₅O
• MW: 155.157859563828
• CID: 2834992
• PubChem ID: 12283053
• Update Time: 2025-04-21

Urea, (4,5-dimethyl-1H-1,2,3-triazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 60832-07-7
• DTXSID50484174
• Urea, (4,5-dimethyl-1H-1,2,3-triazol-1-yl)-
• DTXCID20434984

• Inchi： 1S/C5H9N5O/c1-3-4(2)10(9-7-3)8-5(6)11/h1-2H3,(H3,6,8,11)
• InChI Key： PJCWDUOILTVAJR-UHFFFAOYSA-N
• SMILES： O=C(N)NN1C(C)=C(C)N=N1

Computed Properties

• Exact Mass: 155.08070993Da
• Monoisotopic Mass: 155.08070993Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 85.8Ų